Cas no 20578-92-1 (Benzene, 1-[2-(3,5-dimethoxyphenyl)ethenyl]-2,4-dimethoxy-)
20578-92-1 structure
Product Name:Benzene, 1-[2-(3,5-dimethoxyphenyl)ethenyl]-2,4-dimethoxy-
CAS No:20578-92-1
MF:C18H20O4
MW:300.349005699158
CID:238008
PubChem ID:5354004
Update Time:2025-04-19
Benzene, 1-[2-(3,5-dimethoxyphenyl)ethenyl]-2,4-dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-[2-(3,5-dimethoxyphenyl)ethenyl]-2,4-dimethoxy-
- 2,4,3',5'-Tetramethoxystilbene
- 1-[(1E)-2-(3,5-dimethoxyphenyl)ethenyl]-2,4-dimethoxybenzene
- BCP21292
- CS-5626
- trans-2,4,3',5'-tetramethoxystilbene
- 20578-92-1
- J-015362
- SR-01000597603-1
- (E)-4,5'-(ethene-1,2-diyl)bis(1,3-dimethoxybenzene)
- JDBCWSHYEQUBLW-AATRIKPKSA-N
- Stilbene, 2,3',4,5'-tetramethoxy-
- SCHEMBL4366766
- CHEBI:92804
- BRD-K45988865-001-01-0
- Oxyresveratrol tetramethyl ether
- 1-[2,(3,5-Dimethoxyphenyl)ethenyl]-2,4-dimethoxybenzene
- GTPL12963
- SR-01000597603-2
- 2,3',4,5'-tetramethoxystilbene
- BDBM50108052
- trans-2,4,3'',5''-tetramethoxystilbene
- HMS3648A21
- 24144-92-1
- (E)-1-(3,5-Dimethoxystyryl)-2,4-dimethoxybenzene
- Benzene, 1-[(1E)-2-(3,5-dimethoxyphenyl)ethenyl]-2,4-dimethoxy-
- SR-01000597603
- AS-71536
- HMS3676F17
- HMS3412F17
- CHEMBL46909
- 3,5,2',4'-Tetramethoxystilbene
- 3,5,2 inverted exclamation mark ,4 inverted exclamation mark -Tetramethoxystilbene
- DTXSID101186212
- AKOS015967529
- (E)-2,3',4,5'-tetramethoxystilbene
- HY-19340
- A912947
- 2,4,3',5'-tetramethoxystilbene, >=98% (HPLC)
- Trans-2,3',4,5'-tetramethoxystilbene
- 1-[(E)-2-(2,4-dimethoxyphenyl)ethenyl]-3,5-dimethoxybenzene
- AC-35369
- EX-A1015
- tms
- MFCD03428621
- 3,5,2',4'-tetramethoxy-trans-stilbene
- 1-[(E)-2-(3,5-dimethoxyphenyl)vinyl]-2,4-dimethoxybenzene
- 1-[(1E)-2-(3,5-dimethoxyphenyl)ethenyl]-2,4-dimethoxy-benzene
-
- Inchi: 1S/C18H20O4/c1-19-15-8-7-14(18(12-15)22-4)6-5-13-9-16(20-2)11-17(10-13)21-3/h5-12H,1-4H3/b6-5+
- InChI Key: JDBCWSHYEQUBLW-AATRIKPKSA-N
- SMILES: O(C)C1C=C(C=CC=1/C=C/C1C=C(C=C(C=1)OC)OC)OC
Computed Properties
- Exact Mass: 300.13615911g/mol
- Monoisotopic Mass: 300.13615911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 36.9Ų
Benzene, 1-[2-(3,5-dimethoxyphenyl)ethenyl]-2,4-dimethoxy- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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